Cas no 1798047-19-4 (1-(4-methoxyphenyl)-4-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyrrolidin-2-one)

• Product Name: 1-(4-methoxyphenyl)-4-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyrrolidin-2-one
• CAS No: 1798047-19-4
• MF: C₁₈H₁₉N₃O₄S
• MW: 373.426162958145
• CID: 5375816
• Update Time: 2025-05-20

1-(4-methoxyphenyl)-4-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyrrolidin-2-one

• Inchi： 1S/C18H19N3O4S/c1-24-14-4-2-13(3-5-14)21-9-12(8-16(21)22)17(23)20-10-15(11-20)25-18-19-6-7-26-18/h2-7,12,15H,8-11H2,1H3
• InChI Key： NBRJLSOXAXIGCU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)CC(C(N2CC(OC3=NC=CS3)C2)=O)CC1=O

Additional information on 1-(4-methoxyphenyl)-4-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyrrolidin-2-one

Compound CAS No. 1798047-19-4: 1-(4-Methoxyphenyl)-4-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyrrolidin-2-one

The compound CAS No. 1798047-19-4, also known as 1-(4-methoxyphenyl)-4-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyrrolidin-2-one, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a pyrrolidinone ring system, a methoxyphenyl group, and a thiazole-containing azetidine moiety. These structural elements contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The presence of the thiazole ring, a heterocyclic structure known for its stability and bioactivity, makes this compound particularly interesting for researchers in the field of drug discovery. The azetidine moiety further enhances the molecule's versatility, as it can act as a flexible linker in various chemical reactions.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its structure allows for further functionalization, enabling chemists to explore its role in creating bioactive compounds with enhanced therapeutic properties. For instance, researchers have been investigating its ability to serve as a precursor for drugs targeting specific biological pathways, such as those involved in neurodegenerative diseases or cancer.

The synthesis of this compound involves a series of carefully designed organic reactions. The incorporation of the methoxyphenyl group and the thiazole-containing azetidine requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to achieve these challenging transformations with greater efficiency.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes. This finding has sparked interest among pharmacologists who are exploring its potential as an anti-inflammatory agent. Furthermore, its ability to interact with cellular receptors has been documented in recent research, providing insights into its mechanism of action at the molecular level.

The structural complexity of this compound also makes it a valuable tool for studying chemical reactivity under various conditions. Its behavior in different solvents and under varying temperatures has been extensively studied, shedding light on its thermodynamic and kinetic properties. These studies are crucial for understanding how such molecules can be optimized for specific applications.

From an environmental perspective, the degradation pathways of this compound are currently under investigation. Understanding how it breaks down in natural environments is essential for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 1798047-19-4 represents a significant advancement in organic chemistry, offering numerous opportunities for further research and development. Its unique structure and promising biological properties position it as a key player in the creation of innovative chemical compounds with wide-ranging applications.